Cas no 2172471-41-7 (2-(1-tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine
• CAS No: 2172471-41-7
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 6519071
• PubChem ID: 165866807
• Update Time: 2025-05-26

2-(1-tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine
• 2172471-41-7
• EN300-1476712

• Inchi： 1S/C13H24N4/c1-9-5-11(14)12(15-6-9)10-7-16-17(8-10)13(2,3)4/h7-9,11-12,15H,5-6,14H2,1-4H3
• InChI Key： XRMHPHHVEUJGFG-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C1C1C=NN(C=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.9Ų

Additional information on 2-(1-tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine

2-(1-Tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine: A Comprehensive Overview

2-(1-Tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine, also known by its CAS number 2172471-41-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a piperidine ring substituted with a 5-methyl group and a pyrazole moiety at the 3-position. The pyrazole ring itself is substituted with a tert-butyl group at the 1-position, adding to the complexity and potential bioactivity of the molecule.

The synthesis of 2-(1-Tert-butyl-1H-pyrazol-4-yl)-5-methylpiperidin-3-amine involves a series of carefully designed organic reactions. The starting materials typically include pyrazole derivatives and piperidine precursors, which are subjected to coupling reactions under specific conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly important for scaling up production for preclinical studies.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the pyrazole moiety further enhances the compound's pharmacological profile by introducing additional hydrogen bonding capabilities and hydrophobic interactions. Recent studies have shown that this compound exhibits potent activity against certain enzyme targets, making it a candidate for further investigation in therapeutic areas such as inflammation, neurodegenerative diseases, and cancer.

In terms of physical properties, 2-(1-Tert-butyl-1H-pyrazol-4-y)l)-5-methylpiperidin--3--amine has been characterized by various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, solubility, and stability under different conditions. For instance, the tert-butyl group contributes significantly to the compound's lipophilicity, which is crucial for its absorption and distribution properties in biological systems.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable information for structure-based drug design. Additionally, quantum mechanical calculations have been employed to study the electronic properties of the molecule, shedding light on its reactivity and selectivity.

Recent research has also focused on the stereochemistry of this compound. The piperidine ring can adopt different conformations depending on the substituents' positions, which can influence its bioactivity. By synthesizing enantiomeric forms of 2-(1-Tert-butyl-pyrazol-y)l)-5-methylpiperidin--3--amine', researchers have been able to assess the impact of stereochemistry on pharmacokinetic properties such as metabolism and excretion.

In conclusion, 2-(1-Tert-butyl-pyrazol-y)l)-5-methylpiperidin--3--amine' represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with advancements in synthetic methods and computational tools, positions it as a promising candidate for further research and development.